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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815

An objective analysis of cross-resistance between Cartap and other major insecticide classes,
supported by experimental data and detailed protocols, to inform resistance management
strategies in pest control.

This guide provides a comprehensive comparison of cross-resistance patterns observed
between Cartap, a nereistoxin analogue insecticide, and other chemical classes of
insecticides. The data presented is compiled from various scientific studies and is intended for
researchers, scientists, and professionals involved in the development of pest management
strategies and novel insecticides. Understanding these cross-resistance profiles is crucial for
effective and sustainable pest control, helping to mitigate the development of insecticide
resistance.

Comparative Cross-Resistance Data

The following table summarizes the cross-resistance data from various studies, presenting the
resistance ratios (RR) of different insect strains to Cartap and other insecticides. The
resistance ratio is a quantitative measure of resistance, calculated by dividing the lethal
concentration (LC50) for the resistant strain by the LC50 for a susceptible strain.
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Experimental Protocols

The data presented in this guide is derived from studies employing standardized bioassay
techniques. Below are detailed methodologies for key experiments cited.

Leaf-Dipping Bioassay for Plutella xylostella

This method is utilized to assess the toxicity of insecticides to leaf-eating insects like the
diamondback moth.

e Insect Rearing: The susceptible (OSS) and insecticide-selected (KOBII-cartap-selected,
KOBII-esfenvalerate-selected) strains of Plutella xylostella were reared on cabbage
seedlings in the laboratory under controlled conditions.[1]

« Insecticide Solutions: Serial dilutions of the formulated insecticides (Cartap, Esfenvalerate,
Abamectin) were prepared in distilled water containing a surfactant (Triton X-100) to ensure
even spreading on the leaf surface.

o Leaf Treatment: Cabbage leaf discs were dipped into the respective insecticide solutions for
a specified duration (e.g., 30 seconds) and then allowed to air-dry. Control leaf discs were
dipped in the surfactant solution only.

o Exposure: Third-instar larvae of the different strains were placed on the treated leaf discs in
petri dishes.

o Mortality Assessment: Mortality was recorded after a set period (e.g., 48 or 72 hours). Larvae
were considered dead if they did not move when prodded with a fine brush.

o Data Analysis: The concentration-mortality data was subjected to probit analysis to
determine the LC50 values. The resistance ratio (RR) was calculated as the LC50 of the
resistant strain divided by the LC50 of the susceptible strain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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